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Compound of Interest

Compound Name: Linolenic Acid Ethyl Ester- 13C18

Cat. No.: B1157219

Get Quote

Isotopic labeling (13C) increases the molecular weight but does not significantly alter the

macroscopic solubility thermodynamics compared to the unlabeled (12C) analog[4][5]. The

table below summarizes the quantitative parameters critical for experimental design.

Parameter Value / Description

Compound Name Linolenic Acid Ethyl Ester-13C18

Unlabeled CAS Number 1191-41-9

Molecular Formula 13C18 C2 H34 O2

Molecular Weight 324.35 g/mol

Physical State Clear, colorless to pale yellow oil

Solubility in Methanol (25°C) ~257.9 g/L (Highly Soluble / Miscible)

Solubility in Water < 0.02 g/L (Insoluble)

Recommended Storage -20°C to -80°C, under inert gas (Argon/N2)
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Data synthesized from established chemical databases and predictive models for the unlabeled

analog[2][4][6].

Section 2: Preparation & Storage Workflow
To maintain the integrity of LAEE-13C18, researchers must strictly control temperature,

atmospheric oxygen, and solvent purity.

Receive LAEE-13C18
(Neat Oil)

Equilibrate to 25°C
(Prevent Condensation)

Dissolve in Anhydrous Methanol
(Max ~250 mg/mL)

Purge with Argon/N2
(Prevent Oxidation)

Storage Duration?

Short-term (<1 week)
Store at 4°C

 Immediate Use

Long-term
Store at -20°C to -80°C

 Archival

Caution: Monitor for
Transesterification
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Workflow for the preparation and storage of Linolenic Acid Ethyl Ester-13C18 in methanol.

Section 3: Standard Operating Procedure (SOP) for
Methanolic Solutions
Causality & Self-Validation: This protocol minimizes water introduction (which causes

precipitation) and oxygen exposure (which causes peroxidation)[2][6]. The self-validation step

ensures that the concentration is accurate before downstream use.

Step 1: Thermal Equilibration Remove the sealed ampoule of LAEE-13C18 from -20°C storage.

Allow it to equilibrate to room temperature (25°C) for 30 minutes before opening. Why: Opening

a cold vial causes atmospheric moisture to condense inside. Water acts as an anti-solvent for

highly lipophilic compounds, drastically reducing solubility[6].

Step 2: Volumetric/Gravimetric Transfer Using a positive displacement pipette (due to the high

viscosity of the neat oil), transfer the required volume into an amber glass vial. Alternatively,

weigh the oil on a microbalance.

Step 3: Dissolution Add HPLC-grade, anhydrous methanol to achieve the desired concentration

(up to a practical limit of ~100 mg/mL to ensure complete solvation at lower temperatures,

despite the theoretical max of 257.9 g/L at 25°C)[6]. Vortex gently for 30 seconds.

Step 4: Atmospheric Purging Gently blow a stream of Argon or Nitrogen gas over the liquid

surface for 15-20 seconds to displace oxygen. Immediately cap the vial with a PTFE-lined

septum. Why: The bis-allylic protons between the three cis double bonds are highly susceptible

to auto-oxidation[2].

Step 5: Self-Validation Analyze a 1:1000 dilution of the prepared stock via GC-FID or LC-MS

against a known calibration curve to verify the final concentration and confirm the absence of

degradation peaks.

Section 4: Troubleshooting & FAQs
Q1: Why did my methanolic solution of LAEE-13C18 become cloudy or precipitate after storage

at -20°C? Causality: While LAEE-13C18 is highly soluble in methanol at room temperature
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(~258 mg/mL)[6], solubility is a thermodynamic property strictly dependent on temperature. At

-20°C, the kinetic energy of the solvent molecules decreases, reducing their ability to overcome

the solute's intermolecular dispersive forces. Additionally, if any moisture was absorbed during

handling, the water content acts as a powerful anti-solvent[6]. Resolution: Warm the sealed vial

to room temperature (25°C) and vortex gently for 1 minute. The compound will completely re-

dissolve without structural degradation. To prevent this, store highly concentrated stocks (>50

mg/mL) at room temperature for short periods, or prepare less concentrated working aliquots

for -20°C storage.

Q2: I am detecting a new peak with a mass shift in my LC-MS/GC-MS analysis after storing

LAEE-13C18 in methanol. What is this artifact? Causality: You are observing an artifact known

as Linolenic Acid Methyl Ester-13C18 (LAME-13C18). This is the result of transesterification

(methanolysis)[1][3]. When an ethyl ester is dissolved in a vast molar excess of methanol, a

nucleophilic acyl substitution can occur. Even trace amounts of acidity or basicity (e.g., from

poorly washed glassware or degraded solvent) will catalyze the exchange of the ethyl group for

a methyl group[3].
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Mechanism of transesterification artifact formation when storing ethyl esters in methanol.

Resolution: If your experimental design permits, use ethanol, chloroform, or acetonitrile as the

storage solvent for ethyl esters to completely avoid transesterification[6][7]. If methanol is

strictly required for your downstream assay, prepare working solutions fresh daily, or store

methanolic stocks at -80°C to kinetically freeze the transesterification reaction.
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Q3: How do I mitigate oxidative degradation of the polyunsaturated chain during prolonged

handling? Causality: LAEE-13C18 contains three methylene-interrupted cis double bonds. The

hydrogen atoms attached to the carbons between these double bonds (bis-allylic positions)

have exceptionally low bond dissociation energies. Exposure to atmospheric oxygen initiates a

free-radical lipid peroxidation cascade, leading to hydroperoxides and eventual chain

cleavage[2]. Resolution: Always purge the headspace of your vials with an inert gas (Argon is

preferred over Nitrogen as it is heavier than air and forms a better protective "blanket"). For

assays that are not sensitive to additives, you may add an antioxidant such as Butylated

hydroxytoluene (BHT) at a concentration of 0.005% w/v to the methanol solvent prior to

dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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